auranticin B
auranticin B
Brand Name:
Vulcanchem
CAS No.:
133943-51-8
VCID:
VC0166340
InChI:
InChI=1S/C24H22O8/c1-6-11(2)15-9-18(30-5)13(4)21-23(15)31-22-16(10-25)17(26)8-14(12(3)7-19(27)28)20(22)24(29)32-21/h6-10,26H,1-5H3,(H,27,28)/b11-6+,12-7+
SMILES:
CC=C(C)C1=CC(=C(C2=C1OC3=C(C(=CC(=C3C=O)O)C(=CC(=O)O)C)C(=O)O2)C)OC
Molecular Formula:
C24H22O8
Molecular Weight:
438.4 g/mol
auranticin B
CAS No.: 133943-51-8
Main Products
VCID: VC0166340
Molecular Formula: C24H22O8
Molecular Weight: 438.4 g/mol
| CAS No. | 133943-51-8 |
|---|---|
| Product Name | auranticin B |
| Molecular Formula | C24H22O8 |
| Molecular Weight | 438.4 g/mol |
| IUPAC Name | (E)-3-[1-[(E)-but-2-en-2-yl]-10-formyl-9-hydroxy-3-methoxy-4-methyl-6-oxobenzo[b][1,4]benzodioxepin-7-yl]but-2-enoic acid |
| Standard InChI | InChI=1S/C24H22O8/c1-6-11(2)15-9-18(30-5)13(4)21-23(15)31-22-16(10-25)17(26)8-14(12(3)7-19(27)28)20(22)24(29)32-21/h6-10,26H,1-5H3,(H,27,28)/b11-6+,12-7+ |
| Standard InChIKey | OEOPAPDNSRVRHC-GNXRPPCSSA-N |
| Isomeric SMILES | C/C=C(\C)/C1=CC(=C(C2=C1OC3=C(C(=CC(=C3C=O)O)/C(=C/C(=O)O)/C)C(=O)O2)C)OC |
| SMILES | CC=C(C)C1=CC(=C(C2=C1OC3=C(C(=CC(=C3C=O)O)C(=CC(=O)O)C)C(=O)O2)C)OC |
| Canonical SMILES | CC=C(C)C1=CC(=C(C2=C1OC3=C(C(=CC(=C3C=O)O)C(=CC(=O)O)C)C(=O)O2)C)OC |
| Synonyms | auranticin B |
| PubChem Compound | 6439370 |
| Last Modified | Nov 11 2021 |
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